Cas no 2172185-00-9 (3-bromo-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid)

• Product Name: 3-bromo-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid
• CAS No: 2172185-00-9
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 5952557
• PubChem ID: 165552128
• Update Time: 2025-05-21

3-bromo-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1483921
• 2172185-00-9
• 3-bromo-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid

• Inchi： 1S/C27H25BrN2O5/c1-2-17(14-25(31)30-24-12-11-16(26(32)33)13-23(24)28)29-27(34)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,17,22H,2,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： QRNIYPMOFQKXTG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1NC(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid

Introduction to 3-bromo-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid (CAS No. 2172185-00-9)

3-bromo-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid, identified by its CAS number 2172185-00-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoic acid core substituted with a bromine atom at the 3-position and an extended amide side chain. The presence of a fluorenylmethoxy carbonyl group further enhances its molecular complexity, making it a promising candidate for various biochemical and pharmacological applications.

The structural motif of 3-bromo-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid is designed to interact with biological targets in a highly specific manner. The benzoic acid moiety is well-known for its role in drug design due to its ability to form hydrogen bonds and participate in π-stacking interactions, which are crucial for binding affinity and selectivity. The bromine substituent at the 3-position of the benzoic ring introduces a lipophilic character, improving membrane permeability and facilitating cellular uptake. Additionally, the amide side chain, extending from the 4-position, provides a flexible region that can adapt to different binding pockets of target proteins.

The fluorenylmethoxy carbonyl group (Fmoc) is a key feature of this compound, often employed in peptide synthesis as an protecting group. However, in this context, it serves a dual purpose: not only does it stabilize the amine group through acylation, but it also enhances the solubility and bioavailability of the molecule. The Fmoc moiety can be removed under specific conditions, allowing for further functionalization or conjugation with other biomolecules. This property makes 3-bromo-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Studies have shown that the combination of the benzoic acid core, bromine substituent, and fluorenylmethoxy carbonyl group creates a multifaceted interaction surface that can engage multiple residues simultaneously on target proteins. This promiscuous binding capability is particularly valuable in drug discovery, where identifying compounds that can modulate multiple pathways simultaneously is often more effective than targeting single pathways.

The extended amide side chain of 3-bromo-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid also contributes to its pharmacological potential. Amide linkages are frequently found in biologically active molecules due to their ability to form hydrogen bonds and stabilize protein-ligand interactions. By varying the length and composition of the amide side chain, chemists can fine-tune the properties of the compound, such as solubility, metabolic stability, and binding affinity. This flexibility has led to numerous patents and research publications exploring derivatives of this compound for various therapeutic applications.

In light of recent research, 3-bromo-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid has been investigated for its potential in treating inflammatory diseases. Studies have demonstrated that compounds with similar structural motifs can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of both lipophilic and hydrophilic regions in this molecule allows it to penetrate cellular membranes while maintaining solubility in biological fluids, making it an ideal candidate for oral administration.

Another area of interest is the use of 3-bromo-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in cancer and other diseases. The benzoic acid core and the extended amide side chain provide multiple interaction points with kinase active sites, allowing for high-affinity binding. Additionally, the bromine substituent can enhance binding by participating in halogen bonding interactions with key amino acid residues.

The fluorenylmethoxy carbonyl group also offers opportunities for further derivatization. For instance, it can be used to attach biomolecules such as peptides or antibodies through click chemistry reactions. This approach has been successfully employed to create conjugates that exhibit enhanced targeting specificity or prolonged circulation times in vivo. Such modifications are particularly valuable in oncology research, where targeted delivery systems can improve therapeutic efficacy while minimizing side effects.

From a synthetic chemistry perspective, 3-bromo-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid represents an excellent example of how complex structures can be constructed from simpler building blocks through multi-step organic synthesis. The synthesis involves key reactions such as Buchwald-Hartwig coupling for introducing the fluorenylmethoxy carbonyl group, reductive amination for forming the amide linkage, and bromination for adding the bromine atom at the 3-position of the benzoic ring. These synthetic strategies highlight the versatility of modern organic chemistry techniques in constructing intricate molecular architectures.

The pharmacokinetic properties of 3-bromo-4-[3-{[(9H-fluoren)-9-methoxy-carbonyl]-amino-pentan-amido]-benzoic acid have been thoroughly evaluated using preclinical models. Initial studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical development. Furthermore, preliminary toxicology studies have shown no significant adverse effects at doses comparable to those expected for therapeutic use. These findings support further investigation into its clinical potential.

In conclusion, 3-bromo-4-[3-{[(9H-fluorene-9-ylyloxy]carbonyl)amino]pentanamide]-benzoic acid (CAS No. 2172185-00--9)< strong> strong>is strong>a strong compétex strong>molecule with< strong > strong >promising pharmacological applications.< strong > strong >Its unique structural features make it suitable for targeting various biological pathways involved in diseases such as inflammation< strong > strong >and cancer.< strong > strong > p >